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Compound of Interest

Compound Name: 2,6-Dinitrobenzaldehyde

Cat. No.: B1206409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthetic methodologies related to 2,6-dinitrobenzaldehyde. The information is intended

to support research and development activities, particularly in the fields of organic synthesis

and medicinal chemistry.

Chemical Properties and Structure
2,6-Dinitrobenzaldehyde is a solid organic compound characterized by a benzene ring

substituted with an aldehyde group and two nitro groups at positions 2 and 6.[1] This

substitution pattern significantly influences its chemical reactivity and physical properties.

Physicochemical Properties
A summary of the key physicochemical properties of 2,6-dinitrobenzaldehyde is presented in

the table below.
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Property Value Reference(s)

Molecular Formula C₇H₄N₂O₅ [2]

Molecular Weight 196.12 g/mol [1]

Appearance Yellow crystals [2]

Melting Point 120-122 °C

Boiling Point
190 °C at 10 mmHg (for 2,4-

dinitrobenzaldehyde)

Solubility

Almost insoluble in water;

soluble in organic solvents

such as ethanol and

dichloromethane.

[2]

CAS Number 606-31-5 [1]

Structural Information
The structural identifiers for 2,6-dinitrobenzaldehyde are provided in the table below.

Identifier String Reference(s)

SMILES

O=C[C]1=C(C=CC=C1--

INVALID-LINK--[O-])--

INVALID-LINK--[O-]

InChI

InChI=1S/C7H4N2O5/c10-4-5-

6(8(11)12)2-1-3-

7(5)9(13)14/h1-4H

The structure of 2,6-dinitrobenzaldehyde is depicted in the following diagram:

Structure of 2,6-Dinitrobenzaldehyde

Experimental Protocols
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Detailed experimental protocols for the synthesis of 2,6-dinitrobenzaldehyde and its

derivatives are not extensively reported in readily available literature. However, general

synthetic strategies can be outlined based on established organic chemistry principles and

analogous reactions.

Synthesis of 2,6-Dinitrobenzaldehyde from 2,6-
Dinitrotoluene
One plausible, albeit not fully detailed, synthetic route involves the oxidation of 2,6-

dinitrotoluene.[3][4] This precursor can be obtained from the nitration of o-nitrotoluene.[4]

Step 1: Nitration of o-Nitrotoluene to 2,6-Dinitrotoluene

A general protocol for the nitration of an aromatic compound involves the use of a nitrating

mixture, typically consisting of concentrated nitric acid and sulfuric acid.[4]

Materials: o-nitrotoluene, concentrated nitric acid, concentrated sulfuric acid.

General Procedure:

Carefully prepare a mixture of concentrated nitric acid and concentrated sulfuric acid,

ensuring the temperature is controlled in an ice bath.

Slowly add o-nitrotoluene to the nitrating mixture with constant stirring, maintaining a low

temperature.

After the addition is complete, allow the reaction to proceed at a controlled temperature.

Pour the reaction mixture onto ice to precipitate the product.

The resulting mixture of dinitrotoluene isomers (primarily 2,4- and 2,6-dinitrotoluene) can

be separated by techniques such as fractional crystallization or chromatography.[4]

Step 2: Oxidation of 2,6-Dinitrotoluene to 2,6-Dinitrobenzaldehyde

The oxidation of the methyl group of 2,6-dinitrotoluene to an aldehyde can be achieved through

various methods. One cited method is the combined ozonation with hydrogen peroxide and UV
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radiation.

Materials: 2,6-dinitrotoluene, ozone, hydrogen peroxide.

General Procedure:

Dissolve 2,6-dinitrotoluene in a suitable solvent.

Subject the solution to ozonation in the presence of hydrogen peroxide and UV irradiation.

The reaction progress should be monitored by a suitable analytical technique (e.g., TLC,

GC-MS).

Upon completion, the product, 2,6-dinitrobenzaldehyde, needs to be isolated and

purified.

o-Nitrotoluene Nitration
(HNO3, H2SO4) 2,6-Dinitrotoluene Oxidation

(O3, H2O2, UV) 2,6-Dinitrobenzaldehyde

Click to download full resolution via product page

Synthesis of 2,6-Dinitrobenzaldehyde

Synthesis of Tetrakis(2,6-dinitrophenyl)porphyrin
2,6-Dinitrobenzaldehyde serves as a key precursor in the synthesis of tetrakis(2,6-

dinitrophenyl)porphyrin.[1] This synthesis is typically achieved through a modification of the

Lindsey porphyrin synthesis.[5][6][7][8]

Materials: 2,6-dinitrobenzaldehyde, pyrrole, a suitable solvent (e.g., dichloromethane), an

acid catalyst (e.g., trifluoroacetic acid or BF₃·OEt₂), and an oxidizing agent (e.g., p-chloranil

or DDQ).[6]

General Procedure (Lindsey Synthesis):
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Condensation: In a flask under an inert atmosphere, dissolve 2,6-dinitrobenzaldehyde
and a stoichiometric amount of freshly distilled pyrrole in a large volume of a chlorinated

solvent to achieve high dilution.[6] Add a catalytic amount of a strong acid. Stir the reaction

at room temperature for a significant duration to allow for the formation of the

porphyrinogen intermediate.[5][6]

Oxidation: Add the oxidizing agent to the reaction mixture and continue stirring. The

progress of the oxidation can be monitored by UV-Vis spectroscopy.[6]

Purification: After the reaction is complete, the solvent is removed, and the crude product

is purified, typically by column chromatography.

2,6-Dinitrobenzaldehyde
+ Pyrrole

Condensation
(Acid Catalyst, High Dilution) Porphyrinogen Intermediate Oxidation

(e.g., p-chloranil) Tetrakis(2,6-dinitrophenyl)porphyrin

Click to download full resolution via product page

Lindsey Porphyrin Synthesis Workflow

Biological Activity and Signaling Pathways
Extensive searches of scientific literature and chemical databases did not yield any specific

information regarding the biological activity, pharmacological effects, or involvement in

signaling pathways of 2,6-dinitrobenzaldehyde. While the parent compound, benzaldehyde,

has been studied for its cytotoxic and apoptotic effects, these findings cannot be directly

extrapolated to its dinitro-substituted derivative.[9] Similarly, the precursor, 2,6-dinitrotoluene, is

known to be a genotoxin, but this does not directly inform the biological activity of the aldehyde.

[10]

Therefore, at the time of this report, there is no available data to construct diagrams for

signaling pathways or to detail any specific roles in drug development beyond its use as a

synthetic intermediate.

Safety Information
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2,6-Dinitrobenzaldehyde is classified as an irritant.[2] It is irritating to the eyes, respiratory

system, and skin.[2] Standard laboratory safety precautions, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat, should be strictly followed

when handling this compound. Work should be conducted in a well-ventilated area or a fume

hood.

Disclaimer: This document is intended for informational purposes for a technical audience. The

provided experimental protocols are generalized and may require optimization. All chemical

handling should be performed by trained professionals in accordance with established safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1206409#2-6-
dinitrobenzaldehyde-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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